Cas no 7311-29-7 (hexadecaneperoxoic acid)

• Product Name: hexadecaneperoxoic acid
• CAS No: 7311-29-7
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 863737
• PubChem ID: 138985
• Update Time: 2025-04-19

hexadecaneperoxoic acid Chemical and Physical Properties

Names and Identifiers

• hexadecaneperoxoic acid
• 7311-29-7
• hydroxy palmitate
• Perhexadecanoic acid
• SCHEMBL4748079
• DTXSID30223386

• Inchi： 1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)19-18/h18H,2-15H2,1H3
• InChI Key： QSGDGGWTDYSGCY-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)O

Computed Properties

• Exact Mass: 272.23526
• Monoisotopic Mass: 272.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 370.3°C at 760 mmHg
• Flash Point: 121.4°C
• Refractive Index: 1.453
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids